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Compound of Interest

Compound Name: Deoxyschizandrin

Cat. No.: B1210598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic methodologies for

producing Deoxyschizandrin, a bioactive lignan found in Schisandra chinensis, and its

derivatives. The protocols are intended to serve as a comprehensive resource for researchers

in medicinal chemistry, natural product synthesis, and drug discovery.

Introduction to Deoxyschizandrin
Deoxyschizandrin is a dibenzocyclooctadiene lignan that has garnered significant interest for

its diverse pharmacological activities, including neuroprotective, hepatoprotective, and

anticancer effects. Its complex chemical structure presents a compelling challenge for synthetic

chemists and offers a scaffold for the development of novel therapeutic agents. This document

outlines a key total synthesis approach to Deoxyschizandrin and a proposed method for the

synthesis of its derivatives.

Total Synthesis of (±)-Deoxyschizandrin
A concise total synthesis of (±)-Deoxyschizandrin has been developed, centered around a key

double organocuprate oxidation strategy to form the biaryl bond and the eight-membered ring.
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Experimental Workflow: Total Synthesis of (±)-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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